BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of ATTO 390: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: ATTO 390
Cat. No.: B12058962
Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory reagents is a critical
component of research integrity and operational excellence. This document provides detailed
procedural guidance for the proper disposal of ATTO 390, a fluorescent dye commonly used in
life sciences for labeling biomolecules. Adherence to these protocols is essential for
maintaining a safe laboratory environment and complying with regulatory standards.

Key Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle ATTO 390 with appropriate
personal protective equipment (PPE). The toxicological properties of this product have not
been thoroughly investigated, and direct physical contact should be avoided.[1]

o Personal Protective Equipment (PPE): Always wear OSHA-approved safety glasses,
chemical-resistant gloves, and a lab coat.[1]

» Avoid Inhalation and Contact: Prevent inhalation of the powder form and avoid contact with
eyes, skin, and clothing.[1]

o Work Area: Ensure good ventilation in the work station where ATTO 390 is handled.[2]
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ATTO 390 Properties Overview

A summary of the key physical and optical properties of ATTO 390 is provided in the table
below. Understanding these characteristics is crucial for its proper handling and disposal.

Property Value Reference
Appearance Freeze-dried solid [1]
Flammability Not flammable [1]

Soluble in polar solvents (DMF,

Solubilit 3
Y DMSO) 13

Maximum Excitation

390 nm [11[3]
Wavelength
Maximum Emission

479 nm [1][3]
Wavelength
Extinction Coefficient 24 x10*Mtcm? [11[3]
Fluorescence Quantum Yield 0.90 [1][3]
Storage Temperature -20°C [3]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of ATTO 390
waste. This procedure is designed for small quantities typically found in a research laboratory
setting.

Experimental Protocol: Disposal of ATTO 390 Waste
» Containment of Spills:

o In the event of a spill, absorb the material on an inert substance such as sand or
vermiculite.[1]

o Carefully collect the absorbed material and place it into a clearly labeled, closed container
for disposal.[1]
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» Disposal of Solid Waste:

o Collect unused ATTO 390 powder and contaminated disposable materials (e.g., pipette
tips, microfuge tubes) in a designated, sealed waste container.

o Label the container clearly as "Hazardous Chemical Waste" and specify "ATTO 390".
o Disposal of Liquid Waste:

o For liquid waste containing ATTO 390, consult your institution's chemical waste
management guidelines.

o Arecommended method involves mixing the material with a combustible solvent.[1]
» Final Disposal:

o The final disposal of both solid and liquid ATTO 390 waste should be conducted by
burning in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Always observe all federal, state, and local environmental regulations when disposing of
chemical waste.[1]

Logical Workflow for ATTO 390 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ATTO 390.
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Caption: A flowchart outlining the procedural steps for the safe disposal of ATTO 390.
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By adhering to these detailed procedures, researchers and laboratory personnel can ensure
the safe handling and disposal of ATTO 390, thereby fostering a secure and compliant
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

